Cas no 1039834-98-4 (N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine)
N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine Chemical and Physical Properties
Names and Identifiers
-
- N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine
- N-[(4-bromothiophen-2-yl)methyl]-2-(4-fluorophenyl)ethanamine
-
- Inchi: 1S/C13H13BrFNS/c14-11-7-13(17-9-11)8-16-6-5-10-1-3-12(15)4-2-10/h1-4,7,9,16H,5-6,8H2
- InChI Key: DHHFHSHOTQHPMF-UHFFFAOYSA-N
- SMILES: BrC1=CSC(=C1)CNCCC1C=CC(=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 222
- XLogP3: 3.8
- Topological Polar Surface Area: 40.3
N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N197240-125mg |
N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine |
1039834-98-4 | 125mg |
$ 465.00 | 2022-06-02 | ||
| TRC | N197240-250mg |
N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine |
1039834-98-4 | 250mg |
$ 770.00 | 2022-06-02 |
N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine
N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine (CAS No. 1039834-98-4): A Comprehensive Overview
The compound N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine, identified by the CAS registry number 1039834-98-4, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of ethanamines, which are primary amines with a two-carbon chain. The molecule features a thiophene ring substituted with a bromine atom at the 4-position and a fluorine-substituted phenyl group at the 2-position, making it a unique derivative with distinct electronic and steric properties.
Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving coupling reactions and functional group transformations. The synthesis typically begins with the preparation of the thiophene derivative, followed by nucleophilic substitution to introduce the bromine atom. The ethanamine moiety is then introduced via reductive amination or other amine-forming reactions, ensuring high purity and yield. These methods have been optimized to meet the demands of modern drug discovery and material science.
The structural uniqueness of N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine contributes to its diverse applications. In medicinal chemistry, this compound has shown promise as a lead molecule in the development of novel therapeutic agents. Its thiophene ring, known for its aromaticity and electron-withdrawing properties, enhances the molecule's ability to interact with biological targets such as enzymes and receptors. The fluorine substituent further modulates the electronic properties, making it an attractive candidate for drug design targeting diseases such as cancer and neurodegenerative disorders.
Recent studies have highlighted the potential of this compound in inhibiting specific kinase enzymes, which are critical in cell signaling pathways associated with cancer progression. Preclinical data suggest that CAS No. 1039834-98-4 exhibits selective inhibition of these enzymes, leading to apoptosis in cancer cells while sparing normal cells. This selectivity is attributed to the precise spatial arrangement of substituents on the thiophene and phenyl rings, which allows for optimal binding to the active site of the target enzyme.
In addition to its therapeutic potential, this compound has found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as field-effect transistors (FETs) and light-emitting diodes (LEDs). Research indicates that incorporating this compound into polymer blends can enhance charge transport properties, paving the way for more efficient electronic devices.
The physical and chemical properties of N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These studies reveal that the compound exists as a crystalline solid with a melting point of approximately 150°C under standard conditions. Its solubility in common organic solvents like dichloromethane and dimethylformamide (DMF) facilitates its use in various chemical reactions and formulations.
From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent research has demonstrated that under aerobic conditions, the compound undergoes hydrolytic cleavage at specific sites, leading to biodegradation products that are less harmful to aquatic ecosystems. This information is essential for developing sustainable practices in chemical manufacturing and waste management.
In conclusion, N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine (CAS No. 1039834-98-4) stands out as a versatile compound with multifaceted applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.
1039834-98-4 (N-((4-Bromothiophen-2-yl)methyl)-2-(4-fluorophenyl)ethanamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)